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Compound of Interest

Compound Name: 2-Carboxyethyl acrylate

Cat. No.: B1210496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-Carboxyethyl
acrylate (2-CEA), a versatile monomer with significant applications in the biomedical and

pharmaceutical fields. This document details the core synthesis pathway, purification

methodologies, and key characterization data to support researchers and professionals in the

development of novel materials and drug delivery systems.

Introduction
2-Carboxyethyl acrylate (C₆H₈O₄, molar mass: 144.13 g/mol ) is a functional monomer

featuring both a reactive acrylate group and a carboxylic acid moiety.[1] This dual functionality

makes it an invaluable building block for the synthesis of a wide range of polymers with tailored

properties, such as enhanced hydrophilicity, adhesion, and biocompatibility. Its ability to

participate in both vinyl polymerization and reactions involving its carboxylic acid group has led

to its use in the development of hydrogels, drug delivery vehicles, and other advanced

biomaterials.

Synthesis of 2-Carboxyethyl Acrylate
The primary industrial and laboratory-scale synthesis of 2-Carboxyethyl acrylate is achieved

through a Michael addition reaction. This process involves the conjugate addition of acrylic acid

to ethyl acrylate.
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Reaction Principle and Mechanism
The synthesis proceeds via the nucleophilic attack of the carboxylate anion of acrylic acid on

the electron-deficient β-carbon of the ethyl acrylate double bond. The reaction is typically

catalyzed by a base, which deprotonates the acrylic acid to form the more nucleophilic

carboxylate.

A general representation of the synthesis reaction is as follows:

Experimental Protocol: Synthesis of 2-Carboxyethyl
Acrylate
This protocol describes a representative laboratory-scale synthesis of 2-Carboxyethyl
acrylate.

Materials:

Acrylic acid

Ethyl acrylate

Suitable catalyst (e.g., a tertiary amine like triethylamine, or a phosphine)

Polymerization inhibitor (e.g., hydroquinone or MEHQ)

Anhydrous solvent (optional, e.g., toluene)

Equipment:

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer with heating mantle

Thermometer
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Inert gas supply (e.g., nitrogen or argon)

Procedure:

Reaction Setup: Assemble the reaction apparatus under an inert atmosphere to prevent side

reactions and polymerization. The three-necked flask is equipped with a reflux condenser, a

dropping funnel, and a thermometer.

Charging Reactants: Charge the reaction flask with acrylic acid and a polymerization

inhibitor. If a solvent is used, it should also be added at this stage.

Catalyst Addition: Add the catalyst to the reaction mixture.

Addition of Ethyl Acrylate: Slowly add ethyl acrylate to the reaction mixture from the dropping

funnel over a period of 1-2 hours while maintaining a controlled temperature.

Reaction Conditions: The reaction is typically carried out at a temperature range of 50-80 °C.

The progress of the reaction can be monitored by techniques such as gas chromatography

(GC) or thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The catalyst

may be removed by washing with a suitable aqueous solution. The organic layer is then

separated and dried over an anhydrous drying agent (e.g., magnesium sulfate).

Solvent Removal: If a solvent was used, it is removed under reduced pressure using a rotary

evaporator.

Yield:

The reported yields for this reaction can be up to 85%, depending on the specific catalyst and

reaction conditions employed.[1]

Synthesis Reaction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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